Cas no 504-76-7 (1,3-oxazolidine)

• Product Name: 1,3-oxazolidine
• CAS No: 504-76-7
• MF: C₃H₇NO
• MW: 73.0937807559967
• MDL: MFCD16251479
• CID: 372385
• PubChem ID: 536683
• Update Time: 2025-11-02

1,3-oxazolidine Chemical and Physical Properties

Names and Identifiers

• Oxazolidine
• 1,3-Oxazolidine
• Oxazolidine (Technical Grade) DISCONTINUED
• 1,3-Oxazacyclopentane
• 1-Oxa-3-azacyclopentane
• 2-oxazolidine
• Bioban CS-1246
• bisoxazolidine
• dihydro-oxazole
• oxazolidine acid
• tetrahydrooxazole
• 1,3-Oxazolidine, tech grade
• 13F52UF6MR
• AKOS006351677
• FT-0673338
• SY060692
• DTXSID50198446
• UNII-13F52UF6MR
• CS-0214988
• MFCD16251479
• CHEBI:50310
• EN300-211422
• 504-76-7
• EPA Pesticide Chemical Code 128909
• 1,3-Oxazolidine #
• CHEMBL4297314
• AMY42397
• A51210
• A903220
• Q417695
• 1,3-oxazolidine

• MDL： MFCD16251479
• Inchi： 1S/C3H7NO/c1-2-5-3-4-1/h4H,1-3H2
• InChI Key： WYNCHZVNFNFDNH-UHFFFAOYSA-N
• SMILES： O1CNCC1

Computed Properties

• Exact Mass: 73.05280
• Monoisotopic Mass: 73.052763847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 30.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Stability/Shelf Life: Temperature Sensitive
• PSA: 21.26000
• LogP: -0.10750

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidines

Additional information on 1,3-oxazolidine

1,3-Oxazolidine (CAS No. 504-76-7): Properties, Applications, and Market Insights

1,3-Oxazolidine (CAS No. 504-76-7) is a versatile heterocyclic compound with significant applications in various industries. This five-membered ring structure, containing both nitrogen and oxygen atoms, has garnered attention due to its unique chemical properties and broad utility. In this comprehensive guide, we explore the chemical properties of 1,3-oxazolidine, its industrial uses, and emerging trends in research and development.

The molecular formula of 1,3-oxazolidine is C3H7NO, with a molecular weight of 73.09 g/mol. Its structure features a saturated ring system that contributes to its stability while maintaining reactivity at specific sites. Recent studies highlight its role as a building block in pharmaceutical intermediates, with particular interest in its potential for drug discovery applications. The compound's ability to serve as a protective group for aldehydes and ketones has made it valuable in synthetic organic chemistry.

In the pharmaceutical sector, 1,3-oxazolidine derivatives have shown promise in various therapeutic areas. Researchers are investigating their potential as antimicrobial agents, with some derivatives demonstrating activity against resistant bacterial strains. The compound's structural flexibility allows for modifications that can enhance bioavailability and target specificity, making it a focus in medicinal chemistry research.

The industrial applications of 1,3-oxazolidine (CAS 504-76-7) extend beyond pharmaceuticals. In polymer chemistry, it serves as a monomer for creating specialized polyoxazolidine materials with unique thermal and mechanical properties. These materials find use in coatings, adhesives, and specialty plastics where enhanced durability and chemical resistance are required. The compound's reactivity also makes it valuable in cross-linking applications for various polymer systems.

Recent advancements in green chemistry have explored the use of 1,3-oxazolidine as an environmentally friendly alternative in certain chemical processes. Its potential as a biodegradable chemical intermediate aligns with the growing demand for sustainable industrial solutions. Researchers are particularly interested in its role in catalytic reactions that reduce energy consumption and waste generation.

The global market for 1,3-oxazolidine and its derivatives has shown steady growth, driven by increasing demand from the pharmaceutical and specialty chemicals sectors. Market analysts project continued expansion as new applications emerge in advanced material science and biotechnology. The Asia-Pacific region currently leads in production capacity, with significant investments in research and manufacturing infrastructure.

Quality control and analytical methods for 1,3-oxazolidine (504-76-7) have evolved significantly. Modern techniques including HPLC analysis and spectroscopic characterization ensure high purity standards for research and industrial applications. These advancements have facilitated the development of specialized grades tailored to specific end-use requirements.

Safety considerations for handling 1,3-oxazolidine follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper ventilation and personal protective equipment are recommended during handling. Storage typically requires protection from moisture and extreme temperatures to maintain stability.

Future research directions for 1,3-oxazolidine chemistry include exploring its potential in energy storage applications and as a component in advanced catalytic systems. The compound's structural features make it an interesting candidate for developing new materials with tailored electronic properties. Additionally, its role in asymmetric synthesis continues to attract attention from synthetic chemists.

For researchers and industry professionals seeking high-purity 1,3-oxazolidine, several specialty chemical suppliers offer various grades and quantities. The compound is typically available in laboratory-scale quantities for research purposes, with some suppliers providing bulk quantities for industrial applications. Recent price trends reflect stable demand with moderate fluctuations based on raw material availability.

In conclusion, 1,3-oxazolidine (CAS No. 504-76-7) represents an important class of heterocyclic compounds with diverse applications across multiple industries. Its unique chemical properties, combined with ongoing research into new derivatives and applications, ensure its continued relevance in scientific and industrial contexts. As sustainable chemistry and advanced materials gain prominence, the role of 1,3-oxazolidine-based compounds is likely to expand further.